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Compound of Interest

Compound Name: Autac4

Cat. No.: B8146247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Autac4, a key molecule in the field

of targeted protein degradation. It details the chemical structure, a step-by-step synthesis

protocol, and its mechanism of action in inducing mitophagy. This document is intended to

serve as a valuable resource for researchers and professionals in drug development and

cellular biology.

Chemical Structure and Properties of Autac4
Autac4 is a synthetic, bifunctional small molecule known as an Autophagy-Targeting Chimera

(AUTAC). Its structure is modular, consisting of three key components: a ligand that binds to

the translocator protein (TSPO) on the outer mitochondrial membrane, a polyethylene glycol

(PEG) linker, and a p-fluorobenzyl guanine tag that triggers the autophagy process.[1][2]

The chemical formula for Autac4 is C43H48FN9O8S, and it has a molecular weight of 869.97

g/mol .[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b8146247?utm_src=pdf-interest
https://www.benchchem.com/product/b8146247?utm_src=pdf-body
https://www.benchchem.com/product/b8146247?utm_src=pdf-body
https://www.benchchem.com/product/b8146247?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5407538/
https://www.medchemexpress.com/autac4.html
https://www.benchchem.com/product/b8146247?utm_src=pdf-body
https://www.medchemexpress.com/autac4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C43H48FN9O8S [2]

Molecular Weight 869.97 g/mol [2]

CAS Number 2267315-04-6

Appearance White to off-white solid N/A

Solubility
Soluble in DMSO (up to 20

mM)

Purity ≥98% (HPLC)

Storage Store at -20°C

Synthesis of Autac4
The synthesis of Autac4 is a multi-step process that involves the preparation of three key

building blocks: the TSPO ligand, the PEG linker, and the guanine tag, followed by their

sequential conjugation. The following protocol is a summary of the likely synthetic route based

on the known structure of Autac4 and general organic chemistry principles, as a detailed,

publicly available step-by-step synthesis protocol from the original inventors is not available.

Materials and Reagents
2-phenylindole

Oxalyl chloride

N,N-Diisopropylethylamine (DIPEA)

Amine-PEG-amine (specific length required)

p-Fluorobenzyl bromide

Guanine
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Various solvents (e.g., Dichloromethane (DCM), Dimethylformamide (DMF), Tetrahydrofuran

(THF))

Coupling agents (e.g., HATU)

Protecting group reagents (e.g., Boc-anhydride)

Deprotection reagents (e.g., Trifluoroacetic acid (TFA))

Standard laboratory glassware and purification equipment (e.g., flash chromatography

system, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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